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Compound of Interest

Compound Name: Z-D-Phe-Pro-OH

Cat. No.: B100556 Get Quote

Z-D-Phe-Pro-OH: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological activities of the dipeptide Z-D-Phe-Pro-OH (N-Benzyloxycarbonyl-D-

phenylalanyl-L-proline). This document is intended to serve as a valuable resource for

researchers in peptide chemistry, drug discovery, and molecular biology.

Core Chemical Properties
Z-D-Phe-Pro-OH is a synthetic dipeptide composed of D-phenylalanine and L-proline, with the

N-terminus of the D-phenylalanine residue protected by a benzyloxycarbonyl (Z) group. This

protecting group is crucial for controlled peptide synthesis.
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Property Value Source

CAS Number 17460-56-9 [1][2]

Molecular Formula C22H24N2O5 Inferred from structure

Molecular Weight 400.44 g/mol Inferred from structure

Synonyms

L-Proline, N-

[(phenylmethoxy)carbonyl]-D-

phenylalanyl-; Z-D-Phe-Pro-

OH

[2]

Appearance White to off-white solid General knowledge

Solubility

Soluble in organic solvents

such as methanol, ethanol,

and DMSO. Limited solubility

in water.

General knowledge

Synthesis and Purification: An Experimental
Protocol
The synthesis of Z-D-Phe-Pro-OH is typically achieved through standard solution-phase or

solid-phase peptide synthesis methodologies. Below is a representative solution-phase

synthesis protocol.

Materials and Reagents:
Z-D-Phe-OH (N-Benzyloxycarbonyl-D-phenylalanine)

H-Pro-OH (L-proline)

Dicyclohexylcarbodiimide (DCC) or other coupling agents (e.g., HBTU, HATU)

Hydroxybenzotriazole (HOBt)

N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

Sodium bicarbonate (NaHCO3) solution
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Hydrochloric acid (HCl) solution

Ethyl acetate (EtOAc)

Anhydrous magnesium sulfate (MgSO4)

Silica gel for column chromatography

Experimental Workflow:
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Activation of Z-D-Phe-OH Coupling Reaction Work-up and Extraction Purification

Dissolve Z-D-Phe-OH and HOBt in DMF Add DCC at 0°C
Stir for 30 min

Activated Z-D-Phe-OH Dissolve H-Pro-OH in DMF Add activated Z-D-Phe-OH solution Stir overnight at room temperature Filter DCU precipitate Dilute with EtOAc Wash with 1N HCl Wash with NaHCO3 solution Wash with brine Dry over MgSO4 Evaporate solvent Crude Z-D-Phe-Pro-OH Silica gel column chromatography Pure Z-D-Phe-Pro-OH

DPP-IV Inhibition
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Physiological Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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